Cas no 1367947-10-1 (3-(2-Methylpyrimidin-4-yl)morpholine)

• Product Name: 3-(2-Methylpyrimidin-4-yl)morpholine
• CAS No: 1367947-10-1
• MF: C₉H₁₃N₃O
• MW: 179.219021558762
• CID: 5741002
• PubChem ID: 82409516
• Update Time: 2025-05-26

3-(2-Methylpyrimidin-4-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 3-(2-METHYLPYRIMIDIN-4-YL)MORPHOLINE
• 1367947-10-1
• EN300-624735
• Morpholine, 3-(2-methyl-4-pyrimidinyl)-
• 3-(2-Methylpyrimidin-4-yl)morpholine

• Inchi： 1S/C9H13N3O/c1-7-10-3-2-8(12-7)9-6-13-5-4-11-9/h2-3,9,11H,4-6H2,1H3
• InChI Key： BDCLQQDXGYVILE-UHFFFAOYSA-N
• SMILES： O1CCNC(C2C=CN=C(C)N=2)C1

Computed Properties

• Exact Mass: 179.105862047g/mol
• Monoisotopic Mass: 179.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 47Ų

Experimental Properties

• Density: 1.117±0.06 g/cm3(Predicted)
• Boiling Point: 306.2±32.0 °C(Predicted)
• pka: 7.40±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-(2-Methylpyrimidin-4-yl)morpholine

Comprehensive Overview of 3-(2-Methylpyrimidin-4-yl)morpholine (CAS No. 1367947-10-1): Properties, Applications, and Industry Insights

3-(2-Methylpyrimidin-4-yl)morpholine (CAS No. 1367947-10-1) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This molecule combines a pyrimidine core with a morpholine moiety, making it a versatile intermediate for drug discovery and material science applications. Its molecular formula, C₉H₁₃N₃O, and precise synthesis routes have been extensively documented in peer-reviewed journals, reflecting its growing importance in modern chemistry.

One of the key reasons for the rising interest in 3-(2-Methylpyrimidin-4-yl)morpholine is its role as a kinase inhibitor scaffold. Researchers are actively exploring its potential in targeting protein kinases involved in cellular signaling pathways, a hot topic in oncology and autoimmune disease therapeutics. Recent publications highlight its utility in designing selective kinase modulators, aligning with the industry's shift toward personalized medicine. The compound's hydrogen-bonding capacity and lipophilic balance make it particularly valuable for optimizing drug-like properties.

From a synthetic chemistry perspective, CAS 1367947-10-1 exemplifies the trend toward fragment-based drug design (FBDD). Its modular structure allows for efficient derivatization, addressing the pharmaceutical industry's demand for highly functionalized intermediates. Analytical data, including NMR spectra and HPLC purity profiles, confirm its stability under various conditions, which is crucial for scale-up processes. The compound's melting point (typically 120-123°C) and solubility characteristics in common organic solvents further enhance its practicality in laboratory settings.

Environmental and regulatory considerations surrounding 3-(2-Methylpyrimidin-4-yl)morpholine have also become a focal point. With increasing emphasis on green chemistry principles, recent studies have explored catalytic methods for its synthesis, reducing reliance on hazardous reagents. This aligns with the broader search trends for eco-friendly synthetic routes and sustainable pharmaceutical intermediates. The compound's biodegradability profile and low ecotoxicity make it a preferable choice compared to traditional alternatives.

In material science applications, the morpholine-pyrimidine hybrid structure demonstrates intriguing properties for organic electronic materials. Its electron-deficient pyrimidine ring and conformational flexibility have shown promise in developing charge-transport materials for OLEDs and other optoelectronic devices. Patent literature reveals growing interest in this application space, particularly for thermally stable semiconductors.

The commercial availability of 3-(2-Methylpyrimidin-4-yl)morpholine from specialty chemical suppliers has expanded significantly, reflecting market demand. Quality specifications typically emphasize ≥98% HPLC purity with stringent control of heavy metal contaminants and residual solvents. Pricing trends indicate stable supply chains, though researchers should verify batch-specific analytical certificates for critical applications. Storage recommendations generally suggest 2-8°C under inert atmosphere for long-term stability.

Future research directions for CAS 1367947-10-1 are likely to focus on structure-activity relationship (SAR) studies and cocrystal engineering. The compound's ability to form diverse molecular interactions makes it valuable for pharmaceutical cocrystals that can improve drug solubility and bioavailability. These developments correspond with frequent search queries about crystal engineering strategies and drug formulation technologies in scientific databases.

Safety data for 3-(2-Methylpyrimidin-4-yl)morpholine indicates standard laboratory precautions are sufficient for handling. While comprehensive toxicological studies are ongoing, preliminary results suggest low acute toxicity, consistent with similar N-heterocyclic compounds. Material Safety Data Sheets (MSDS) recommend using personal protective equipment (PPE) and working in well-ventilated areas, practices that align with current laboratory safety protocols.

Analytical characterization techniques for this compound typically include LC-MS, 1H/13C NMR, and elemental analysis. Recent advancements in hyphenated techniques like LC-NMR have improved the efficiency of quality control processes. These methods address the pharmaceutical industry's need for robust analytical verification of building blocks, a topic frequently searched in conjunction with QC method development.

In conclusion, 3-(2-Methylpyrimidin-4-yl)morpholine (CAS No. 1367947-10-1) represents a compelling case study in modern medicinal chemistry and material science. Its balanced physicochemical properties, synthetic accessibility, and diverse application potential position it as a valuable compound for researchers exploring next-generation therapeutics and functional materials. As the scientific community continues to investigate its full potential, this molecule will likely remain relevant in addressing current challenges across multiple disciplines.